Cas no 2138100-54-4 (1-methyl-1,7-diazaspiro4.5decane dihydrochloride)

• Product Name: 1-methyl-1,7-diazaspiro4.5decane dihydrochloride
• CAS No: 2138100-54-4
• CID: 4640674
• PubChem ID: 132354054
• Update Time: 2025-06-23

1-methyl-1,7-diazaspiro4.5decane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-1,7-DIAZASPIRO[4.5]DECANE DIHYDROCHLORIDE
• 1-methyl-1,7-diazaspiro4.5decane dihydrochloride

Additional information on 1-methyl-1,7-diazaspiro4.5decane dihydrochloride

Introduction to 1-Methyl-1,7-diazaspiro[4.5]decane Dihydrochloride (CAS No. 2138100-54-4)

1-Methyl-1,7-diazaspiro[4.5]decane dihydrochloride (CAS No. 2138100-54-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and pharmacological properties.

The chemical structure of 1-methyl-1,7-diazaspiro[4.5]decane dihydrochloride features a spirocyclic ring system with a central nitrogen atom and a methyl group attached to one of the nitrogen atoms. The presence of the dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of 1-methyl-1,7-diazaspiro[4.5]decane dihydrochloride in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving central nervous system (CNS) dysfunction. Research has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 1-methyl-1,7-diazaspiro[4.5]decane dihydrochloride has also been investigated for its potential as an antidepressant and anxiolytic agent. Preclinical studies have demonstrated that this compound can effectively alleviate symptoms of depression and anxiety in animal models by interacting with serotonin and GABA receptors, key targets in the treatment of mood disorders.

The pharmacokinetic profile of 1-methyl-1,7-diazaspiro[4.5]decane dihydrochloride has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Results from these studies indicate that the compound is well-absorbed orally and has a favorable bioavailability. It also exhibits good brain penetration, which is crucial for its therapeutic efficacy in CNS disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-methyl-1,7-diazaspiro[4.5]decane dihydrochloride in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has a favorable safety profile and may be a viable candidate for further clinical development.

The potential applications of 1-methyl-1,7-diazaspiro[4.5]decane dihydrochloride extend beyond neurological disorders. Ongoing research is exploring its use in other therapeutic areas, such as pain management and inflammatory diseases. Preliminary studies have indicated that this compound may have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and mediators.

In conclusion, 1-methyl-1,7-diazaspiro[4.5]decane dihydrochloride (CAS No. 2138100-54-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more clinical data becomes available, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.